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Compound of Interest

Compound Name: BM30

Cat. No.: B12367058

Get Quote

This document provides essential safety and logistical procedures for the handling, use, and

disposal of BM30, a potent cytotoxic agent, in a laboratory setting. Adherence to these

guidelines is mandatory to ensure personnel safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)
BM30 is a hazardous compound requiring stringent safety measures. The primary risks include

high cytotoxicity, potential mutagenicity, and respiratory, skin, and eye irritation. Engineering

controls (e.g., certified chemical fume hood) are the primary line of defense. The following PPE

is mandatory when handling BM30 in any form (powder or solution).

Table 1: Required PPE for Handling BM30
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Protection Type Specification Purpose

Hand Protection
Nitrile gloves, double-
gloved

Prevents skin contact.
Outer gloves must be
removed and disposed of
as hazardous waste
immediately after
handling.

Eye Protection

ANSI Z87.1-rated safety

glasses with side shields or

chemical splash goggles

Protects eyes from splashes

and airborne particles.

Body Protection
Disposable, fluid-resistant lab

coat with tight-fitting cuffs

Prevents contamination of

personal clothing. Must be

disposed of after use or in

case of a spill.

| Respiratory Protection | N95-rated respirator or higher (if handling powder outside of a fume

hood) | Prevents inhalation of hazardous airborne particles. |

Operational Plan: Reconstitution and Dilution
All handling of BM30, especially the initial reconstitution of the lyophilized powder, must be

performed inside a certified chemical fume hood to minimize inhalation risk.

Experimental Workflow: Preparation of 10 mM Stock
Solution
The following workflow outlines the procedure for reconstituting lyophilized BM30 powder to

create a usable stock solution.
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Diagram 1: Workflow for BM30 Stock Solution Preparation.
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Protocol: Reconstitution of BM30 Lyophilized Powder
Preparation: Don all required PPE as specified in Table 1. Prepare the work surface within

the chemical fume hood by laying down absorbent, plastic-backed pads.

Calculation: Based on the mass of BM30 provided by the manufacturer (e.g., 5 mg),

calculate the precise volume of anhydrous DMSO needed to achieve a 10 mM

concentration.

Reconstitution: Carefully remove the cap from the BM30 vial. Using a calibrated

micropipette, add the calculated volume of DMSO to the vial.

Dissolution: Cap the vial and vortex gently at a low speed until the powder is completely

dissolved. Visually inspect the solution to ensure no particulates remain.

Labeling and Aliquoting: Clearly label the stock solution tube with the compound name,

concentration, date, and your initials. Aliquot the stock solution into smaller, single-use

volumes in labeled cryovials to avoid repeated freeze-thaw cycles.

Storage: Store the aliquots in a designated freezer at -80°C, protected from light.

Disposal Plan: Hazardous Waste Management
All materials that come into contact with BM30 must be treated as hazardous chemical waste.

Segregation of waste is critical to ensure safety and proper disposal.

Table 2: BM30 Waste Disposal Guidelines
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Waste Type Container Disposal Procedure

Solid Waste
Labeled, sealed hazardous
waste bag (Yellow)

Includes used gloves, lab
coats, absorbent pads,
plasticware (e.g., pipette
tips, tubes).

Liquid Waste

Labeled, sealed hazardous

liquid waste container (Glass

or compatible plastic)

Includes unused stock

solutions, media from treated

cells, and first-rinse from

contaminated glassware.

| Sharps Waste | Puncture-proof sharps container | Includes needles or any contaminated

glassware that is broken. |

Logical Flow for Waste Segregation
The following diagram illustrates the decision-making process for proper waste disposal.
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Diagram 2: Decision Tree for BM30 Waste Segregation.

To cite this document: BenchChem. [Standard Operating Procedure: Handling and Disposal
of BM30]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12367058/docs#standard-operating-procedure-
handling-and-disposal-of-bm30]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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